Cas no 141511-30-0 (Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro-)

Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro- structure
141511-30-0 structure
Product name:Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro-
CAS No:141511-30-0
MF:C22H17NO2
MW:327.37588
CID:169421
PubChem ID:154532

Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro-
    • 3-nitro-5,6,12,13-tetrahydronaphtho[1,2-b]phenanthrene
    • 3-Nitro-5,6,12,13-tetrahydrobenzo[k]tetraphene
    • dibenz[a,h]anthracene, 5,6,12,13-tetrahydro-3-nitro-
    • BRN 5450624
    • DTXSID90161750
    • 141511-30-0
    • 3-Nitro-5,6,12,13-tetrahydrodibenz(a,h)anthracene
    • 3-Nitro-5,6,12,13-tetrahydrodibenz[a,h]anthracene
    • CCRIS 4950
    • Dibenz(a,h)anthracene, 5,6,12,13-tetrahydro-3-nitro-
    • Inchi: InChI=1S/C22H17NO2/c24-23(25)18-9-10-20-15(11-18)7-8-17-12-21-16(13-22(17)20)6-5-14-3-1-2-4-19(14)21/h1-4,9-13H,5-8H2
    • InChI Key: WZCVHTPFJLPWLU-UHFFFAOYSA-N
    • SMILES: O=[N+](C1=CC=C2C3=CC4CCC5=CC=CC=C5C=4C=C3CCC2=C1)[O-]

Computed Properties

  • Exact Mass: 327.12601
  • Monoisotopic Mass: 327.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.286
  • Boiling Point: 533.6°Cat760mmHg
  • Flash Point: 253.3°C
  • Refractive Index: 1.688
  • PSA: 43.14

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